Cas no 2229621-63-8 (1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one
• CAS No: 2229621-63-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6450447
• PubChem ID: 165843133
• Update Time: 2025-11-01

1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one
• 1-[1-(3,5-dimethoxypyridin-4-yl)cyclopropyl]ethan-1-one
• 2229621-63-8
• EN300-1824436

• Inchi： 1S/C12H15NO3/c1-8(14)12(4-5-12)11-9(15-2)6-13-7-10(11)16-3/h6-7H,4-5H2,1-3H3
• InChI Key： XUXPOOSPGURYHH-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C(=CN=CC=2OC)OC)CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4Ų

Additional information on 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one

Introduction to 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one (CAS No. 2229621-63-8)

1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one, with the CAS number 2229621-63-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a 3,5-dimethoxypyridine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclopropyl group is known for its strain energy and unique electronic properties, which can influence the reactivity and stability of the molecule. The 3,5-dimethoxypyridine moiety, on the other hand, is a versatile functional group that has been extensively studied for its pharmacological properties. The combination of these two groups in 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one results in a compound with a high degree of chemical diversity and potential biological activity.

Recent studies have highlighted the importance of 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have demonstrated that 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one can induce apoptosis in cancer cells, making it a promising candidate for further development as an anticancer agent.

In the context of drug discovery and development, 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one has shown promising results in preclinical studies. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various disease pathways. For example, it has been reported to inhibit the activity of certain kinases involved in cancer progression and inflammation. These findings suggest that 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one could be developed into a novel therapeutic agent for treating conditions such as rheumatoid arthritis and certain types of cancer.

The synthesis of 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one has been optimized using modern synthetic methods. One common approach involves the coupling of a cyclopropylcarboxylic acid derivative with a 3,5-dimethoxypyridine-containing aldehyde followed by reduction to form the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production if further clinical trials prove successful.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one in human subjects. Early phase I trials have shown promising results with minimal adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before proceeding to larger phase II and III trials.

In addition to its therapeutic potential, 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one has also been studied for its use as a research tool in academic and industrial settings. Its unique chemical structure makes it an excellent probe for investigating various biological processes and interactions at the molecular level. Researchers are using this compound to gain insights into the mechanisms underlying inflammation and cancer progression.

Overall, 1-1-(3,5-dimethoxypyridin-4-yl)cyclopropylethan-1-one (CAS No. 2229621-63-8) represents a promising compound with significant potential in both therapeutic applications and basic research. Its unique structural features and biological activities make it an exciting area of focus for scientists and pharmaceutical companies alike. As more research is conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.